Cas no 110346-70-8 (Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, 1-methylethyl ester)

Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, 1-methylethyl ester structure
110346-70-8 structure
Product Name:Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, 1-methylethyl ester
CAS No:110346-70-8
MF:C13H25NO4
MW:259.341904401779
CID:1193333
Update Time:2024-08-05

Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, 1-methylethyl ester
    • Inchi: 1S/C13H25NO4/c1-10(2)18-11(15)7-12(3,4)8-13(5,6)9-14(16)17/h10H,7-9H2,1-6H3
    • InChI Key: YWPKMOSYPYQDOO-UHFFFAOYSA-N
    • SMILES: C(OC(C)C)(=O)CC(C)(C)CC(C)(C)C[N+]([O-])=O

Computed Properties

  • Exact Mass: 259.17845

Experimental Properties

  • Density: 0.998±0.06 g/cm3(Predicted)
  • Boiling Point: 317.7±25.0 °C(Predicted)
  • PSA: 69.44
  • pka: 8.84±0.50(Predicted)
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